Cas no 142797-34-0 (Silybin B)

Silybin B structure

Product Name:Silybin B

CAS No:142797-34-0

MF:C₂₅H₂₂O₁₀

MW:482.436188220978

MDL:MFCD18827498

CID:1079951

PubChem ID:329758674

Update Time:2025-04-20

Silybin B Chemical and Physical Properties

Names and Identifiers

- Silybin B
- SILYBIN B(P)
- (2R,3R)-3,5,7-Trihydroxy-2-[(2S,3S)-3-(4-hydroxy-3-methoxyphenyl)-2-hydroxymethyl-2,3-dihydrobenzo[1,4]dioxin-6-yl]-4-chromanone
- (2S,3S)-2,3-Dihydro-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-6-[(2R,3R)-3,5,7-trihydroxy-4-oxobenzopyran-2-yl]benzodioxin
- NSC 227190
- Silibinin B
- Silybin B，SB-B
- AKOS015912848
- SILYBIN (A and B)(P)
- CS-0101839
- SILYBIN B [MI]
- 4H-1-Benzopyran-4-one, 2-[(2S,3S)-2,3-dihydro-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-, (2R,3R)-; 1,4-Benzodioxin, 4H-1-benzopyran-4-one deriv.; (2R,3R)-2-[(2S,3S)-2,3-Dihydro-3-(4-hydroxy-3-metho
- 308831-37-0
- Q27269584
- (2R,3R)-3,5,7-trihydroxy-2-[(2S,3S)-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydro-4H-chromen-4-one
- 4H-1-Benzopyran-4-one, 2-[(2S,3S)-2,3-dihydro-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-, (2R,3R)-
- Silybin B, analytical standard
- SILYBIN B (CONSTITUENT OF MILK THISTLE) [DSC]
- (2R,3R)-3,5,7-trihydroxy-2-[(2S,3S)-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydrochromen-4-one
- CHEBI:207762
- CCRIS 7096
- UNII-U946SH95EE
- SILYBIN B (CONSTITUENT OF MILK THISTLE)
- (2R,3R)-3,5,7-trihydroxy-2-[(2S,3S)-3-(4-hydroxy-3-methoxy-phenyl)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]chroman-4-one
- DTXSID30858697
- (2r,3r)-2-[(2s,3s)-2,3-dihydro-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-4h-1-benzopyran-4-one
- Milk thistle [NF]
- Silymarin + Melatonin
- BDBM50088491
- J-505458
- MS-28965
- 4H-1-BENZOPYRAN-4-ONE, 2-((2S,3S)-2,3-DIHYDRO-3-(4-HYDROXY-3-METHOXYPHENYL)-2-(HYDROXYMETHYL)-1,4-BENZODIOXIN-6-YL)-2,3-DIHYDRO-3,5,7-TRIHYDROXY-, (2R,3R)-
- 65666-07-1
- SCHEMBL751461
- 142797-34-0
- Legalon
- rel-(2R,3R)-3,5,7-Trihydroxy-2-((2S,3S)-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)chroman-4-one
- Silybin A and B
- SILYMARIN
- U946SH95EE
- 2-(2,3-Dihydro-2-(4-Hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-1,4-benzodioxin-6-yl)-2,3-dihydro-3,5,7-trihydroxy-4h-1-benzopyran-4- one
- Legalon 70
- 853OHH1429
- Flavobion
- HY-N7046
- DTXCID703580
- UNII-853OHH1429
- PRX-321
- (2R,3R)-3,5,7-trihydroxy-2-((2S,3S)-3-(4-hydroxy-3-methoxyphenyl)-2-(hydroxymethyl)-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)chroman-4-one
- CHEMBL592675
- MDL： MFCD18827498
- Inchi： 1S/C25H22O10/c1-32-17-6-11(2-4-14(17)28)24-20(10-26)33-16-5-3-12(7-18(16)34-24)25-23(31)22(30)21-15(29)8-13(27)9-19(21)35-25/h2-9,20,23-29,31H,10H2,1H3/t20-,23-,24-,25+/m0/s1
- InChI Key： SEBFKMXJBCUCAI-WAABAYLZSA-N
- SMILES： O1C2C=C(C=CC=2O[C@@H](CO)[C@@H]1C1C=CC(=C(C=1)OC)O)[C@@H]1[C@H](C(C2C(=CC(=CC=2O1)O)O)=O)O

Computed Properties

Exact Mass: 482.12129689g/mol
Monoisotopic Mass: 482.12129689g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 35
Rotatable Bond Count: 4
Complexity: 750
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 155Å²

Experimental Properties

Color/Form: Powder
Density: 1.527±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 158-160 ºC (methanol water )
Solubility: Insuluble (1.1E-3 g/L) (25 ºC),

Silybin B Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

Silybin B Pricemore >>

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Silybin B Production Method

Production Method 1

65666-07-1

142797-34-0

480-18-2

33889-69-9

22888-70-6

142796-22-3

1220986-69-5

29782-68-1

1516881-20-1

1516881-22-3

142796-21-2

Reaction Conditions

1.1C:1435939-45-9, S:Me2CO, 24 h, 45°C

Reference

: Preparative method for isosilybin isolation based on enzymatic kinetic resolution of silymarin mixture

By Gazak, Radek et al, Process Biochemistry (Oxford, 2013, 48(1), 184-189

Silybin B Raw materials

silymarin

Silybin B Preparation Products

Silybin B Suppliers

Amadis Chemical Company Limited

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(CAS:142797-34-0)Silybin B

Order Number:A981180

Stock Status:in Stock

Quantity:5mg/10mg/25mg/50mg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 16:48

Price ($):270.0/351.0/456.0/593.0

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Product Official Link

Hubei Cuiyuan Biotechnology Co.,Ltd

Gold Member

Audited Supplier

(CAS:142797-34-0)SilybinB

Order Number:CRN0168

Stock Status:in stock

Quantity:5mg/20mg/50mg

Purity:≥98%

Pricing Information Last Updated:Friday, 14 March 2025 10:55

Price ($):

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Silybin B Related Literature

1. Silybin and its congeners: from traditional medicine to molecular effects

Vladimír K?en,Kate?ina Valentová Nat. Prod. Rep. 2022 39 1264
2. Chemistry of silybin

D. Biedermann,E. Vav?íková,L. Cvak,V. K?en Nat. Prod. Rep. 2014 31 1138
3. Complete isolation and characterization of silybins and isosilybins from milk thistle (Silybum marianum)

Nam-Cheol Kim,Tyler N. Graf,Charles M. Sparacino,Mansukh C. Wani,Monroe E. Wall Org. Biomol. Chem. 2003 1 1684
4. The chemical composition of a cold-pressed milk thistle seed flour extract, and its potential health beneficial properties

Uyory Choe,Yanfang Li,Boyan Gao,Lu Yu,Thomas T. Y. Wang,Jianghao Sun,Pei Chen,Liangli (Lucy) Yu Food Funct. 2019 10 2461
5. Engineering enzymatic cascades for the efficient biotransformation of eugenol and taxifolin to silybin and isosilybin

Yongkun Lv,Sha Xu,Yunbin Lyu,Shenghu Zhou,Guocheng Du,Jian Chen,Jingwen Zhou Green Chem. 2019 21 1660

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